Ethyl 2-(2,3-difluorobenzyl)-3-oxobutyrate

• Molecular Formula: C13H14F2O3
• Molecular Weight: 256.24 g/mol
• IUPAC Name: ethyl 2-[(2,3-difluorophenyl)methyl]-3-oxobutanoate
• InChI: InChI=1S/C13H14F2O3/c1-3-18-13(17)10(8(2)16)7-9-5-4-6-11(14)12(9)15/h4-6,10H,3,7H2,1-2H3
• InChI Key: ORUFVWSQPONWBI-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(CC1=C(C(=CC=C1)F)F)C(=O)C

Description

Ethyl 2-(2,3-difluorobenzyl)-3-oxobutyrate is a useful research compound. Its molecular formula is C13H14F2O3 and its molecular weight is 256.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 1-(bromomethyl)-2,3-difluorobenzene (1.6 g) and ethyl acetoacetate sodium salt (2.36 g) in tetrahydrofuran (20 mL) was stirred for 12 hr. The insoluble material was filtered off, and the filtrate was concentrated. The residue was purified by silica gel column chromatography to give the title compound (1.56 g, 79%) as a colorless viscous oil.